Cas no 28148-04-1 (1,3-dibromo-2-methyl-propane)

• Product Name: 1,3-dibromo-2-methyl-propane
• CAS No: 28148-04-1
• MF: C₄H₈Br₂
• MW: 215.914319992065
• MDL: MFCD18909351
• CID: 290277
• PubChem ID: 141399
• Update Time: 2025-06-08

1,3-dibromo-2-methyl-propane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-methylpropane
• 1,3-Dibromoisobutane
• Propane,1,3-dibromo-2-methyl-
• 2-Methyl-1,3-dibromopropane
• Propane, 1,3-dibromo-2-methyl-
• 1,3-DIBROMO-2-METHYL-PROPANE
• SMGXHVWYXQYMNN-UHFFFAOYSA-N
• NE16411
• SY038831
• ST24036776
• M112194
• AMY21213
• AS-43484
• CS-0154074
• A876779
• DTXSID80182419
• MFCD18909351
• AKOS016005379
• 28148-04-1
• AB89813
• SCHEMBL1821872
• EN300-85196
• DB-102916
• 1,3-dibromo-2-methyl-propane

• MDL： MFCD18909351
• Inchi： 1S/C4H8Br2/c1-4(2-5)3-6/h4H,2-3H2,1H3
• InChI Key： SMGXHVWYXQYMNN-UHFFFAOYSA-N
• SMILES： BrCC(C)CBr

Computed Properties

• Exact Mass: 213.89924
• Monoisotopic Mass: 213.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 24.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.5

Experimental Properties

• Density: 1.779
• Melting Point: -25.98°C (estimate)
• Boiling Point: 178 ºC
• Flash Point: 49 ºC
• Refractive Index: 1.5068
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 1,3-dibromo-2-methyl-propane

Professional Introduction to 1,3-dibromo-2-methyl-propane (CAS No. 28148-04-1)

1,3-dibromo-2-methyl-propane, identified by the Chemical Abstracts Service Number (CAS No.) 28148-04-1, is a significant organic compound with a molecular formula of C₄H₉Br₂. This brominated alkane has garnered considerable attention in the field of organic synthesis and pharmaceutical research due to its versatile structural properties and reactivity. The compound features a branched C₄ backbone with two bromine atoms substituents, making it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of 1,3-dibromo-2-methyl-propane allows for multiple synthetic pathways, enabling its use in constructing various heterocyclic compounds and functionalized alkanes. Its unique bromine substitution pattern enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in modern drug discovery and material science. Recent advancements in transition-metal catalysis have further highlighted the compound's role in facilitating efficient C-C bond formations, thereby expanding its applications in medicinal chemistry.

In pharmaceutical research, 1,3-dibromo-2-methyl-propane has been explored as a precursor for developing novel therapeutic agents. Its brominated structure provides a reactive site for further functionalization, allowing chemists to introduce diverse pharmacophores. For instance, studies have demonstrated its potential in synthesizing brominated derivatives that exhibit antimicrobial and anti-inflammatory properties. These derivatives are being investigated for their efficacy against resistant bacterial strains and inflammatory disorders, showcasing the compound's relevance in addressing contemporary healthcare challenges.

The compound's reactivity also makes it a valuable asset in polymer chemistry. Researchers have leveraged 1,3-dibromo-2-methyl-propane to develop novel polymers with enhanced thermal stability and mechanical strength. By incorporating bromine atoms into polymer backbones, scientists have created materials that exhibit improved flame retardancy and chemical resistance. Such advancements are particularly pertinent in industries requiring durable and safe materials, such as automotive and aerospace sectors.

Recent computational studies have delved into the electronic properties of 1,3-dibromo-2-methyl-propane, providing insights into its potential applications in organic electronics. The optimization of its molecular structure has led to the development of more efficient electron transport materials, which are critical for next-generation organic light-emitting diodes (OLEDs) and photovoltaic devices. These findings underscore the compound's broader impact beyond traditional organic synthesis, extending into cutting-edge technologies.

The synthesis of 1,3-dibromo-2-methyl-propane typically involves the bromination of isobutane or 2-methylpropane using bromine or N-bromosuccinimide (NBS) as brominating agents. The choice of solvent and reaction conditions plays a crucial role in determining the yield and purity of the product. Advances in green chemistry have prompted researchers to explore environmentally benign solvents and catalytic systems to minimize waste and energy consumption during its production.

In conclusion, 1,3-dibromo-2-methyl-propane (CAS No. 28148-04-1) represents a cornerstone compound in synthetic chemistry with far-reaching implications across pharmaceuticals, materials science, and electronics. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to innovate in these fields. As research continues to uncover new applications for this compound, its significance is poised to grow even further.